Cas no 1936375-87-9 (1,2,4-Triazolo[4,3-a][1,3,5]triazin-5-amine)

• Product Name: 1,2,4-Triazolo[4,3-a][1,3,5]triazin-5-amine
• CAS No: 1936375-87-9
• MF: C₄H₄N₆
• MW: 136.114758491516
• MDL: MFCD28405282
• CID: 5172748
• Update Time: 2025-10-29

1,2,4-Triazolo[4,3-a][1,3,5]triazin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a][1,3,5]triazin-5-amine

• MDL： MFCD28405282
• Inchi： 1S/C4H4N6/c5-3-6-1-7-4-9-8-2-10(3)4/h1-2H,(H2,5,6,7,9)
• InChI Key： USKWUAYZQLRWLJ-UHFFFAOYSA-N
• SMILES： N12C=NN=C1N=CN=C2N

Additional information on 1,2,4-Triazolo[4,3-a][1,3,5]triazin-5-amine

Introduction to 1,2,4-Triazolo[4,3-a][1,3,5]triazin-5-amine (CAS No. 1936375-87-9)

The compound 1,2,4-Triazolo[4,3-a][1,3,5]triazin-5-amine, identified by its CAS number 1936375-87-9, represents a fascinating molecular scaffold with significant potential in the field of pharmaceutical chemistry. This heterocyclic derivative belongs to the triazino family, a class of compounds known for their diverse biological activities and structural complexity. The intricate arrangement of nitrogen atoms within its structure imparts unique electronic and steric properties, making it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

At the heart of the compound's structure lies a fused triazole ring system, which is further connected to a triazine core. This particular configuration has garnered attention due to its ability to interact with biological targets in multiple ways. The presence of multiple nitrogen atoms provides numerous hydrogen bonding opportunities, which can enhance binding affinity and selectivity when designing small molecule inhibitors or activators. Moreover, the rigid framework of the triazino scaffold allows for precise modulation of physicochemical properties such as solubility and metabolic stability, critical factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1,2,4-Triazolo[4,3-a][1,3,5]triazin-5-amine with various biological targets with remarkable accuracy. Studies utilizing molecular docking simulations have identified potential interactions with enzymes and receptors involved in critical cellular pathways. For instance, preliminary findings suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors implicated in cancer progression. These insights have spurred interest in synthesizing derivatives of 1,2,4-Triazolo[4,3-a][1,3,5]triazin-5-amine to optimize potency and selectivity.

The synthesis of 1,2,4-Triazolo[4,3-a][1,3,5]triazin-5-amine presents both challenges and opportunities for synthetic chemists. The construction of the fused triazole-triazine system requires careful selection of reaction conditions and reagents to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and microwave-assisted synthesis, have been employed to streamline the process. These techniques not only improve efficiency but also minimize byproduct formation, facilitating subsequent structural modifications.

In vitro pharmacological studies have begun to uncover the therapeutic potential of 1,2,4-Triazolo[4,3-a][1,3,5]triazin-5-amine. Initial assays have demonstrated promising activity against several disease-related targets. For example, research indicates that this compound may possess antimicrobial properties by interfering with bacterial cell wall synthesis or metabolic pathways. Additionally, its ability to modulate inflammatory responses has been observed in preclinical models. Such findings highlight its potential as a lead compound for developing novel therapeutic agents.

The pharmacokinetic profile of 1,2,4-Triazolo[4,3-a][1，3，5]triazin-5-amine is another area of active investigation. Understanding how the compound is absorbed、distributed、metabolized，and excreted (ADME) is essential for determining its suitability for clinical use. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its metabolic pathways and identifying key metabolites. These data are crucial for predicting drug-drug interactions and optimizing dosing regimens.

Future directions in the study of 1，2，4-Triazolo[4，3-a][1，3，5]triazin-5-amine include exploring its role in translational medicine. By integrating preclinical findings with clinical trial data，researchers aim to validate its therapeutic efficacy in human populations. Collaborative efforts between academic institutions、pharmaceutical companies，and regulatory agencies will be vital in advancing this compound from bench to bedside. The development of robust analytical methods for quality control and bioavailability assessment will also be paramount.

The versatility of the triazino scaffold makes 1，2，4-Triazolo[4，3-a][1，3，5]triazin-5-am ine a compelling subject for medicinal chemistry innovation。By leveraging structural diversity and functional group modifications，scientists can generate libraries of derivatives with tailored biological activities。This approach not only enhances the likelihood of discovering effective drugs but also provides insights into structure-function relationships within this class of compounds。

In conclusion,1，2，4-Triazolo[4，3-a][1，3，5]triazin -5-am ine (CAS No．19 36 37 51 93 69) represents a structurally intriguing molecule with significant pharmaceutical promise。Ongoing research efforts are aimed at elucidating its mechanism(s)of action、optimizing its pharmacokinetic properties、and translating preclinical successes into clinical applications。With continued investigation,this compoun d holds great potential as a foundation for novel therapeutic strategies across multiple disease areas。